Cas no 1339895-44-1 (3-Methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylic acid)

3-Methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring both pyrazole and oxadiazole moieties, which contribute to its unique chemical properties. This structure is of interest in medicinal chemistry due to its potential as a versatile scaffold for drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The presence of the carboxylic acid group enhances its reactivity, enabling further derivatization for tailored applications. Its well-defined molecular framework ensures consistency in synthetic pathways, making it a reliable intermediate for research and pharmaceutical development. The compound's stability and solubility profile further support its utility in experimental and industrial settings.

3-Methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylic acid structure

1339895-44-1 structure

Product Name:3-Methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylic acid

CAS No:1339895-44-1

MF:C₉H₁₀N₄O₃

MW:222.200701236725

CID:5716349

PubChem ID:64448627

Update Time:2025-06-07

3-Methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- AKOS013772138
- EN300-726532
- 3-Methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylic acid
- 3-Methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylicacid
- 1339895-44-1
- 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-
- Inchi： 1S/C9H10N4O3/c1-5-7(9(14)15)3-13(11-5)4-8-10-6(2)12-16-8/h3H,4H2,1-2H3,(H,14,15)
- InChI Key： SJMGSMSNPHTALW-UHFFFAOYSA-N
- SMILES： O1C(CN2C=C(C(=O)O)C(C)=N2)=NC(C)=N1

Computed Properties

Exact Mass: 222.07529019g/mol
Monoisotopic Mass: 222.07529019g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 94Å²

Experimental Properties

Density: 1.53±0.1 g/cm3(Predicted)
Boiling Point: 457.2±55.0 °C(Predicted)
pka: 3.41±0.25(Predicted)

3-Methyl-1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylic acid Pricemore >>

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